Cas no 334477-42-8 (tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 334477-42-8
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 1082699
• PubChem ID: 22037089
• Update Time: 2025-06-11

tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate
• SCHEMBL4029061
• EN300-1880785
• 3-(4-FLUORO-2-METHYL-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 334477-42-8
• SB36660

• Inchi： 1S/C16H23FN2O2/c1-11-9-12(17)5-6-13(11)14-10-19(8-7-18-14)15(20)21-16(2,3)4/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： HNANBASYQSIBDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate

tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 334477-42-8): An Overview of a Versatile Compound in Pharmaceutical Research

tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 334477-42-8) is a significant compound in the field of pharmaceutical research and development. This compound, also known as Boc-protected 4-fluoro-2-methylphenylpiperazine, is a key intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications. Its unique structural features, including the tert-butyl carbamate (Boc) protecting group and the substituted piperazine ring, make it an attractive candidate for a wide range of chemical and biological studies.

The tert-butyl carbamate (Boc) protecting group is a widely used functional group in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal under acidic conditions. This protecting group is particularly useful in the synthesis of complex molecules, as it allows for the selective manipulation of other functional groups without interference. In the context of tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate, the Boc group ensures that the piperazine nitrogen remains protected during synthetic transformations, which is crucial for maintaining the integrity and reactivity of the molecule.

The substituted piperazine ring in tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate is another key feature that contributes to its versatility. Piperazines are known for their ability to form hydrogen bonds and their potential to interact with various biological targets, such as receptors and enzymes. The presence of a 4-fluoro-2-methylphenyl substituent on the piperazine ring further enhances its pharmacological properties by modulating its lipophilicity and electronic characteristics. This makes tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate an excellent starting material for the development of novel drugs with improved bioavailability and selectivity.

Recent research has highlighted the potential applications of tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain types of cancer cells, making them promising candidates for anticancer drug development. Additionally, research has demonstrated that compounds derived from tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate can modulate neurotransmitter systems, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

In the realm of drug discovery, tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate has been used as a building block in high-throughput screening (HTS) campaigns to identify lead compounds with desired biological activities. The ability to efficiently synthesize and modify this compound has facilitated the rapid exploration of chemical space, leading to the identification of several promising drug candidates. Moreover, computational methods such as molecular docking and virtual screening have been employed to predict the binding modes and affinities of these compounds with their target proteins, further enhancing the efficiency and accuracy of drug design processes.

The synthetic accessibility of tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate has also contributed to its widespread use in academic and industrial research settings. Various synthetic routes have been developed to prepare this compound, including transition-metal-catalyzed coupling reactions and multistep sequences involving functional group interconversions. These methods have been optimized to achieve high yields and purity levels, making tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate readily available for large-scale production.

In conclusion, tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 334477-42-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and biological activity make it an invaluable tool for scientists working on the discovery and optimization of new therapeutic agents. As research in this area continues to advance, it is likely that tert-Butyl 3-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate will play an increasingly important role in driving innovation in drug development.